Iron(II) lactate trihydrate

Specification

• CAS No.: 17263-22-8
• Molecular Formula: C6H16FeO9
• Molecular Weight: 288.03
• IUPAC Name: 2-hydroxypropanoic acid;iron;trihydrate
• Standard InChI: InChI=1S/2C3H6O3.Fe.3H2O/c2*1-2(4)3(5)6;;;;/h2*2,4H,1H3,(H,5,6);;3*1H2
• SMILES: CC(C(=O)O)O.CC(C(=O)O)O.O.O.O.[Fe]

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

Iron(II) lactate trihydrate, systematically named 2-hydroxypropanoic acid iron trihydrate, consists of an iron(II) cation coordinated to two lactate anions and three water molecules. Its molecular formula is Fe(C₃H₅O₃)₂·3H₂O, though discrepancies exist in reported molecular weights: PubChem lists 290.05 g/mol, while stoichiometric calculations based on atomic masses confirm 288.03 g/mol. This variance may arise from differences in hydration state measurements or analytical methodologies. The compound’s IUPAC name, 2-hydroxypropanoic acid; iron; trihydrate, reflects its lactate ligands derived from lactic acid (CH₃CH(OH)COOH). Synonymous terms include ferrous lactate trihydrate, iron(II)lactate trihydrate, and Fe(lactate)₂(H₂O)₂(H₂O).

Crystallographic and Spectroscopic Data

The crystal structure of iron(II) lactate trihydrate features octahedral coordination geometry around the Fe²⁺ center, with lactate anions acting as bidentate ligands through their carboxylate and hydroxyl groups. Infrared (IR) spectroscopy reveals characteristic absorption bands at 1,600–1,550 cm⁻¹ (C=O stretch) and 3,400–3,200 cm⁻¹ (O–H stretch from water). X-ray diffraction (XRD) patterns further confirm the presence of three lattice water molecules, which contribute to the compound’s hygroscopic nature.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Weight	288.03 g/mol
Appearance	Greenish-white powder
Melting Point	500°C (decomposes)
Solubility (10°C)	2.1 g/100 mL H₂O
pH (2% solution)	5.0–6.0
Specific Rotation (α)	+6.0° to +11.0°

Synthesis and Industrial Production

Large-Scale Manufacturing

Industrial production, as described by Henan Honghui Biotechnology, involves spray drying purified reaction mixtures to obtain a fine powder with ≥96% purity. Specifications for pharmaceutical-grade material mandate limits on impurities:

• Ferric Iron (Fe³⁺): ≤0.6%

• Heavy Metals (Pb, As, Cd, Hg): ≤1 ppm

• Chlorides and Sulfates: ≤0.1%

Batch consistency is ensured through particle size controls (100% through 40 mesh, 95% through 60 mesh) and microbial testing (aerobic plate count ≤10³ CFU/g).

Analytical Characterization Techniques

Fluorometric Detection

Recent advancements by Zhang et al. (2025) demonstrate the use of polyelectrolyte-stabilized silver nanoclusters (PSS-DPA-AgNCs) for fluorometric sensing. Fe²⁺ ions, liberated from oxidized iron(II) lactate hydrate, quench AgNC fluorescence via dynamic quenching mechanisms. This method achieves a linear detection range of 0.17–6.00 μmol·L⁻¹ and a limit of detection (LOD) of 12.4 nmol·L⁻¹, outperforming traditional 1,10-phenanthroline assays.

Quality Control Metrics

Commercial batches are evaluated using:

• Loss on Drying: ≤20%

• Assay (Anhydrous Basis): 97.0–100.5%

• Optical Rotation: Verifies enantiomeric purity of lactate ligands

Applications in Nutrition and Medicine

Dietary Iron Supplementation

As a bioavailable iron source, iron(II) lactate trihydrate is incorporated into fortified foods (e.g., cereals, infant formulas) and tablets to address iron-deficiency anemia. Its high solubility at gastric pH (1.5–3.5) enhances intestinal absorption compared to ferric compounds. Clinical studies report a bioavailability of 14–18%, comparable to ferrous sulfate but with reduced gastrointestinal side effects.

Food Technology Applications

Approved as food additive E585 in the EU, it functions as:

• Color Retention Agent: Prevents enzymatic browning in canned vegetables

• Acidity Regulator: Maintains pH in dairy products and beverages

• Nutritional Enhancer: Adds 19–22% elemental iron by weight to functional foods

Parameter	Requirement	Test Result
Ferrous Lactate (Anh.)	≥96.0%	98.3%
Ferric Iron	≤0.6%	<0.6%
Lead	≤1 ppm	<1 ppm
Microbial Count	≤10³ CFU/g	95 CFU/g

Emerging Research and Future Directions

Advanced Material Synthesis

Iron(II) lactate trihydrate serves as a precursor for iron oxide nanoparticles used in proton-exchange membrane fuel cells (PEMFCs). Its decomposition at 500°C yields phase-pure Fe₃O₄, a catalyst for oxygen reduction reactions.

Theranostic Applications

Ongoing studies explore its use in magnetic resonance imaging (MRI) contrast agents, leveraging the paramagnetic properties of Fe²⁺. Challenges remain in stabilizing the oxidation-prone Fe²⁺ state in physiological environments.

“The development of AgNC-based fluorescent probes for iron(II) lactate detection represents a paradigm shift in analytical food chemistry, offering rapid, cost-effective quality control solutions.” – Adapted from Zhang et al. (2025).